Cas no 885279-49-2 (Ethyl 4-methoxy-1H-indazole-3-carboxylate)

Ethyl 4-methoxy-1H-indazole-3-carboxylate is a versatile heterocyclic compound featuring an indazole core substituted with a methoxy group at the 4-position and an ester moiety at the 3-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The methoxy group enhances electron density, influencing regioselectivity in subsequent reactions, while the ethyl ester provides a handle for hydrolysis or transesterification. Its stability under standard conditions and compatibility with common organic transformations underscore its utility in medicinal chemistry, particularly in the development of biologically active indazole derivatives. The compound is typically characterized by NMR and HPLC for purity verification.
Ethyl 4-methoxy-1H-indazole-3-carboxylate structure
885279-49-2 structure
Product Name:Ethyl 4-methoxy-1H-indazole-3-carboxylate
CAS No:885279-49-2
MF:C11H12N2O3
MW:220.224582672119
MDL:MFCD07371615
CID:711653
PubChem ID:45141188
Update Time:2025-09-28

Ethyl 4-methoxy-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-methoxy-1H-indazole-3-carboxylate
    • 1H-Indazole-3-carboxylicacid, 4-methoxy-, ethyl ester
    • 4-METHOXY-1H-INDAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
    • DTXSID90669488
    • P10454
    • 885279-49-2
    • FT-0743810
    • AKOS022185907
    • PB13064
    • ETHYL4-METHOXY-1H-INDAZOLE-3-CARBOXYLATE
    • MDL： MFCD07371615
    • Inchi： 1S/C11H12N2O3/c1-3-16-11(14)10-9-7(12-13-10)5-4-6-8(9)15-2/h4-6H,3H2,1-2H3,(H,12,13)
    • InChI Key： CBSJKHUWOGEFSW-UHFFFAOYSA-N
    • SMILES： O(C)C1=CC=CC2=C1C(C(=O)OCC)=NN2

Computed Properties

  • Exact Mass: 220.08500
  • Monoisotopic Mass: 220.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2.1
  • Topological Polar Surface Area: 64.2A^2

Experimental Properties

  • PSA: 64.21000
  • LogP: 1.74820

Ethyl 4-methoxy-1H-indazole-3-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 4-methoxy-1H-indazole-3-carboxylate Pricemore >>

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eNovation Chemicals LLC
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